Cas no 371959-09-0 (Norneo Sildenafil)

Norneo Sildenafil Properties

Names and Identifiers

• Norneo Sildenafil
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one
• 5-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-Ethoxy-5-(piperidin-1-ylsulfonyl)phenyl]-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-(1-piperidinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)
• sildenafil
• 5-(2-ethoxy-5-(piperidin-1-ylsulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one? (Sildenafil Impurity
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 5-(2-ethoxy-5-(1-piperidinylsulfonyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-
• CHEMBL2047884
• DTXSID00365484
• NS00004628
• Q27279544
• 5-(2-ethoxy-5-piperidin-1-ylsulfonylphenyl)-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-ethoxy-5-(piperidin-1-ylsulfonyl)phenyl]-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 371959-09-0
• 5-(2-Ethoxy-5-(1-piperidinylsulfonyl)phenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 5-[2-Ethoxy-5-(1-piperidinylsulfonyl)phenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• STK528134
• AKOS028108712
• Piperidine, 1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-
• 1ST000468
• Oprea1_763098
• H269WIW5Q3
• CID-1896867
• AKOS005461252
• Norneosildenafil
• CS-0166499
• Piperidino sildenafil
• BCP09405
• PIPERIDINOSILDENAFIL
• UNII-H269WIW5Q3
• Norneosildenafil 100 microg/mL in Acetonitrile
• +Expand

• InChIKey： LOJSLWNUHMOFAD-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H29N5O4S/c1-4-9-17-19-20(26(3)25-17)22(28)24-21(23-19)16-14-15(10-11-18(16)31-5-2)32(29,30)27-12-7-6-8-13-27/h10-11,14H,4-9,12-13H2,1-3H3,(H,23,24,28)
• SMILES： CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCCCC4)OCC)C

Computed Properties

• Exact Mass: 459.19427
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 459.19402560g/mol
• Heavy Atom Count: 32
• Complexity: 808
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 105.89
• Melting Point: 190-193°C